2-(2,3-dihydro-1H-inden-1-yl)-N-[(1-phenyl-1H-tetrazol-5-yl)methyl]acetamide

• IUPAC Name: 2-(2,3-dihydro-1H-inden-1-yl)-N-[(1-phenyltetrazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C19H19N5O/c25-19(12-15-11-10-14-6-4-5-9-17(14)15)20-13-18-21-22-23-24(18)16-7-2-1-3-8-16/h1-9,15H,10-13H2,(H,20,25)
• InChI Key: PJXZKLHOAQEJDE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1CC(=O)NCC3=NN=NN3C4=CC=CC=C4
• Molecular Formula: C19H19N5O
• Molecular Weight: 333.4 g/mol

Description

The compound 2-(2,3-dihydro-1H-inden-1-yl)-N-[(1-phenyl-1H-tetrazol-5-yl)methyl]acetamide is a synthetic organic molecule that belongs to the category of acetamide derivatives, characterized by the presence of a tetrazole and indene moiety. This compound, like its related derivatives, is of interest in the field of organic chemistry due to its potential biological and chemical properties.

Synthesis Analysis

The synthesis of acetamide derivatives often involves multi-step chemical reactions, including acetylation, esterification, and nucleophilic substitution reactions. While specific synthesis routes for this compound are not detailed in the available literature, similar compounds are synthesized through approaches such as the reaction of appropriate halide precursors with amine components in the presence of bases or catalysts. These processes typically require precise control of reaction conditions, such as temperature, solvent, and reaction time, to achieve the desired product with high yield and purity (Zhou & Shu, 2002).

Scientific Research Applications

Anticancer Activity

A study by Karaburun et al. (2018) focused on the synthesis of 2-[3/4-((6-substituted-1-oxo-2,3-dihydro-1H-inden-2-ylidene)methyl)phenoxy]-N-(heteroaryl)acetamide derivatives and investigated their anticancer activity. These derivatives showed significant growth inhibition against leukemia, non-small cell lung cancer, and breast cancer cell lines (Karaburun et al., 2018).

Antioxidant Activity

Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and evaluated their antioxidant activity. The study found that these compounds exhibit significant antioxidant activity, as determined by various in vitro methods (Chkirate et al., 2019).

Application in Electroplating

Lei et al. (2015) studied tetrazole derivatives, including compounds similar to 2-(2,3-dihydro-1H-inden-1-yl)-N-[(1-phenyl-1H-tetrazol-5-yl)methyl]acetamide, as levelers in electroplating. They found that these compounds can significantly affect the deposition potential and improve the electroplating process (Lei et al., 2015).

Antifungal Agents

Altındağ et al. (2017) designed and synthesized acetamide derivatives, including structures similar to 2-(2,3-dihydro-1H-inden-1-yl)-N-[(1-phenyl-1H-tetrazol-5-yl)methyl]acetamide, as antifungal agents. These compounds showed significant activity against various fungal strains (Altındağ et al., 2017).

Synthesis and Characterization

Various studies have been conducted on the synthesis and characterization of compounds structurally related to 2-(2,3-dihydro-1H-inden-1-yl)-N-[(1-phenyl-1H-tetrazol-5-yl)methyl]acetamide. These studies provide insights into the chemical properties and potential applications of such compounds in different fields (Zhong-cheng & Wan-yin, 2002), (Fadda et al., 2010).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s being used as a pharmaceutical, the mechanism of action would depend on the specific biological target.

Future Directions

The future directions for research on this compound would likely depend on its intended applications. For example, if it shows promise as a pharmaceutical, future research could involve further testing its efficacy and safety.